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Compound of Interest

Compound Name: D-Glutamic Acid-d5

Cat. No.: B570428 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, step-by-step procedures for the safe disposal of D-
Glutamic Acid-d5, a deuterated form of the amino acid D-glutamic acid.

Immediate Safety and Handling Precautions
D-Glutamic Acid-d5 is classified as causing skin irritation, serious eye irritation, and may

cause respiratory irritation. Therefore, adherence to proper personal protective equipment

(PPE) protocols is critical.

Recommended Personal Protective Equipment (PPE):

PPE Item Specification

Eye Protection Safety goggles with side protection.

Hand Protection Chemical resistant gloves (e.g., Nitrile rubber).

Respiratory Protection Dust respirator when handling powder.

Body Protection Laboratory coat.

Handle D-Glutamic Acid-d5 in a well-ventilated area to avoid dust inhalation[1]. In case of

accidental contact, follow these first-aid measures:
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After inhalation: Move the person to fresh air.

After skin contact: Wash immediately with soap and plenty of water.

After eye contact: Rinse cautiously with water for several minutes.

After ingestion: Rinse mouth with water.

Storage and Spill Management
Proper storage is crucial to maintaining the integrity of D-Glutamic Acid-d5 and preventing

accidental release.

Storage and Handling Data:

Parameter Value

Recommended Storage Temperature 2 - 8 °C[2]

Storage Conditions
Keep in a dry, cool, and well-ventilated place in

a tightly closed container[3].

Incompatible Materials Strong oxidizing agents[3].

Melting Point 200 - 202 °C[3]

Solubility in Water Slightly soluble[4].

In the event of a spill, avoid generating dust. Sweep or shovel the material into a suitable,

labeled container for disposal[1]. Ensure the area is well-ventilated.

Disposal Procedures
The appropriate disposal method for D-Glutamic Acid-d5 depends on the quantity and the

applicable local, state, and federal regulations. Always consult with your institution's

environmental health and safety (EHS) department for specific guidance.

Option 1: Chemical Waste Disposal (Preferred Method for Large Quantities)
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For larger quantities or when drain disposal is not permitted, treat D-Glutamic Acid-d5 as

chemical waste.

Collect: Place the waste in a clearly labeled, sealed container.

Store: Store the waste container in a designated chemical waste storage area.

Dispose: Arrange for pickup and disposal by a licensed chemical waste management

company. Incineration at an approved facility is a common disposal method[1].

Option 2: Drain Disposal (For Small Quantities Only)

For very small quantities (e.g., up to 100 g or 100 mL), drain disposal may be permissible,

provided it aligns with local regulations and the substance meets certain criteria[5]. D-Glutamic

acid is an amino acid with five carbon atoms, and some guidelines permit drain disposal of

small quantities of short-chain amino acids[5].

Neutralize (if necessary): While D-Glutamic acid is a weak acid, it is good practice to

neutralize solutions to a pH between 5.5 and 9.0 before drain disposal[5].

Dilute: Dilute the neutralized solution with a large volume of water (at least 100 volumes)[5].

Flush: Slowly pour the diluted solution down the drain with a continuous stream of running

water. Let the water run for a few minutes after disposal to ensure the plumbing is thoroughly

flushed[6].

It is important to note that some safety data sheets advise against allowing the product to enter

sewer systems, which may indicate that drain disposal is discouraged for this specific

compound or in certain jurisdictions.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of D-
Glutamic Acid-d5.
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Caption: Decision workflow for D-Glutamic Acid-d5 disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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